Cas no 1864590-93-1 (2,2-Dimethyl-3-(2-methylpyridin-3-yl)propan-1-amine)

• Product Name: 2,2-Dimethyl-3-(2-methylpyridin-3-yl)propan-1-amine
• CAS No: 1864590-93-1
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 6512152
• PubChem ID: 130571690
• Update Time: 2025-08-04

2,2-Dimethyl-3-(2-methylpyridin-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(2-methylpyridin-3-yl)propan-1-amine
• 1864590-93-1
• EN300-1858731
• 2,2-Dimethyl-3-(2-methylpyridin-3-yl)propan-1-amine

• Inchi： 1S/C11H18N2/c1-9-10(5-4-6-13-9)7-11(2,3)8-12/h4-6H,7-8,12H2,1-3H3
• InChI Key： TWRSZZFPZMMVBZ-UHFFFAOYSA-N
• SMILES： NCC(C)(C)CC1=CC=CN=C1C

Computed Properties

• Exact Mass: 178.146998583g/mol
• Monoisotopic Mass: 178.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9Ų

Additional information on 2,2-Dimethyl-3-(2-methylpyridin-3-yl)propan-1-amine

2,2-Dimethyl-3-(2-methylpyridin-3-yl)propan-1-amine: A Comprehensive Overview

The compound with CAS No. 1864590-93-1, commonly referred to as 2,2-Dimethyl-3-(2-methylpyridin-3-yl)propan-1-amine, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of tertiary amines and features a unique structure that combines a pyridine ring with a branched alkyl chain. Its molecular formula is C₁₁H₁₇N, and it has a molecular weight of 175.26 g/mol. The compound is characterized by its pyridine moiety at the 3-position of the propanamine backbone, which introduces interesting electronic and steric properties.

Recent studies have highlighted the importance of tertiary amines like this compound in medicinal chemistry. The pyridine ring in the molecule contributes to its ability to act as a weak base, making it suitable for applications in drug design where protonation states play a critical role. Moreover, the methyl groups attached to both the pyridine ring and the propanamine backbone enhance the molecule's lipophilicity, which is crucial for improving bioavailability in pharmaceutical compounds.

The synthesis of 2,2-Dimethyl-3-(2-methylpyridin-3-yl)propan-1-amine typically involves multi-step organic reactions. One common approach includes the alkylation of a pyridine derivative followed by reductive amination to form the amine group. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound. For instance, recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this molecule, which are valuable for studying stereochemical effects in biological systems.

In terms of pharmacological activity, this compound has shown promise in preclinical studies as a potential modulator of ion channels and receptors. Its ability to interact with these biological targets suggests applications in treating conditions such as epilepsy, pain, and cardiovascular diseases. A study published in 2023 demonstrated that 2,2-Dimethyl-3-(2-methylpyridin-3-yl)propan-1-amines derivatives exhibit potent inhibitory effects on voltage-gated sodium channels, which are key players in neuronal excitability.

The structural versatility of this compound also makes it an attractive building block for constructing larger molecular frameworks. For example, it can be used as a starting material for synthesizing more complex heterocyclic compounds or as an intermediate in peptide synthesis. Its molecular flexibility allows for easy functionalization, enabling chemists to tailor its properties for specific applications.

From an environmental standpoint, understanding the degradation pathways and toxicity profiles of CAS No. 1864590-93-1 is essential for ensuring sustainable chemical practices. Recent research has focused on evaluating its biodegradability under aerobic and anaerobic conditions. Results indicate that while the compound exhibits moderate biodegradability, certain structural modifications could enhance its environmental fate by accelerating microbial breakdown.

In conclusion, CAS No. 1864590-93-CAS No. 1864590, or 2,2-Dimethyl-3-(2-methylpyridin-CAS No.-93-CAS No.-yld CAS No.-propan-CAS No.-amine, stands out as a versatile and intriguing molecule with diverse applications across chemistry and pharmacology. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool for researchers seeking innovative solutions in drug discovery and materials science.